Cas no 941971-95-5 (N-benzyl-2-(4-methanesulfonylphenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide)

• Product Name: N-benzyl-2-(4-methanesulfonylphenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
• CAS No: 941971-95-5
• MF: C₂₄H₂₂N₂O₄S₂
• MW: 466.572483539581
• CID: 5501513
• PubChem ID: 18586989
• Update Time: 2025-05-20

N-benzyl-2-(4-methanesulfonylphenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• VU0501744-1
• N-benzyl-N-(6-methoxybenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide
• F2829-0492
• N-benzyl-2-(4-methanesulfonylphenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
• N-benzyl-N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide
• AKOS024471032
• 941971-95-5

• Inchi： 1S/C24H22N2O4S2/c1-30-19-10-13-21-22(15-19)31-24(25-21)26(16-18-6-4-3-5-7-18)23(27)14-17-8-11-20(12-9-17)32(2,28)29/h3-13,15H,14,16H2,1-2H3
• InChI Key： ZTPITOSBTSYFKF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CC(N(C1=NC2C=CC(=CC=2S1)OC)CC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 466.10209953g/mol
• Monoisotopic Mass: 466.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 113Ų

Additional information on N-benzyl-2-(4-methanesulfonylphenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide

Introduction to N-benzyl-2-(4-methanesulfonylphenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide (CAS No. 941971-95-5)

N-benzyl-2-(4-methanesulfonylphenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 941971-95-5, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a benzyl group, a methanesulfonylphenyl moiety, and a 6-methoxy-1,3-benzothiazol-2-yl group, makes it a fascinating subject for further study.

The< strong>N-benzyl group in the molecular structure contributes to the compound's solubility and stability, which are critical factors in pharmaceutical applications. Additionally, the presence of the< strong>4-methanesulfonylphenyl group enhances its interaction with biological targets, making it a valuable candidate for drug design. The< strong>6-methoxy-1,3-benzothiazol-2-yl moiety adds another layer of complexity, providing unique chemical properties that could be exploited for therapeutic purposes.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. N-benzyl-2-(4-methanesulfonylphenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide has emerged as a compound of interest due to its potential applications in treating various diseases. Studies have shown that this compound exhibits inhibitory effects on certain enzymes and receptors, which are implicated in conditions such as cancer and inflammation.

The< strong>CAS number 941971-95-5 provides a unique identifier for this compound, facilitating its recognition and classification in scientific literature. This standardized naming system ensures that researchers worldwide can accurately reference and discuss the compound in their studies. The< strong>N-benzyl,< strong>4-methanesulfonylphenyl, and< strong>6-methoxy-1,3-benzothiazol-2-yl groups are key structural features that contribute to the compound's unique chemical and biological properties.

One of the most compelling aspects of N-benzyl-2-(4-methanesulfonylphenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide is its potential as a lead compound in drug discovery. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors that play crucial roles in disease pathways. Preliminary studies have indicated that this compound may have therapeutic effects in areas such as oncology and immunology.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques are employed to introduce the< strong>N-benzyl,< strong>4-methanesulfonylphenyl, and< strong>6-methoxy-1,3-benzothiazol-2-yl groups into the molecular framework. These synthetic strategies are critical for achieving the desired structural complexity and biological activity.

In conclusion, N-benzyl-2-(4-methanesulfonylphenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide (CAS No. 941971-95-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics.